Cas no 2580097-00-1 ((3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid
• CAS No: 2580097-00-1
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 5657704
• PubChem ID: 165887575
• Update Time: 2025-05-20

(3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2580097-00-1
• (3S)-3-{[(benzyloxy)carbonyl]amino}-2,2-dimethylpentanoic acid
• EN300-27730561
• (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid

• Inchi： 1S/C15H21NO4/c1-4-12(15(2,3)13(17)18)16-14(19)20-10-11-8-6-5-7-9-11/h5-9,12H,4,10H2,1-3H3,(H,16,19)(H,17,18)/t12-/m0/s1
• InChI Key： JETPHQSFHJYQJL-LBPRGKRZSA-N
• SMILES： OC(C(C)(C)[C@H](CC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic Acid (CAS No. 2580097-00-1)

(3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid, identified by its CAS number 2580097-00-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid features a chiral center at the 3-position, which contributes to its stereochemical diversity and potential for enantioselective applications. The presence of a benzyloxy carbonyl group and an amino acid-like moiety suggests that this compound may interact with biological targets in a manner similar to protease inhibitors or other enzyme modulators.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, areas where compounds like (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid could play a crucial role. The unique stereochemistry of this molecule makes it an attractive building block for constructing more complex pharmacophores that could enhance drug efficacy and reduce side effects.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular properties such as solubility, bioavailability, and metabolic stability. The structural features of (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid suggest that it may offer advantages in these areas, particularly when incorporated into larger drug candidates. For instance, the benzyloxy carbonyl group can provide stability against hydrolysis, while the amino acid derivative moiety can facilitate interactions with biological targets.

One of the most exciting aspects of working with compounds like (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid is the potential for discovering new therapeutic agents. The pharmaceutical industry is constantly seeking novel molecules that can address unmet medical needs, and this compound represents a promising starting point for such endeavors. By leveraging advanced synthetic techniques and computational methods, researchers can rapidly explore the chemical space surrounding this molecule and identify derivatives with improved pharmacological profiles.

The synthesis of (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid presents unique challenges due to its complex stereochemistry. However, recent advances in asymmetric catalysis have made it possible to access enantiomerically pure forms of this compound with increasing efficiency. These developments are critical for ensuring that subsequent biological evaluations are performed with high fidelity and that any observed activities are not artifacts of racemic impurities.

In addition to its potential as a drug candidate itself, (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid may also serve as a valuable intermediate in the synthesis of other biologically active molecules. Its structural motifs are reminiscent of those found in natural products and synthetic drugs alike, suggesting that it could be used to construct a wide range of pharmacologically relevant compounds. This versatility makes it an attractive tool for medicinal chemists seeking to explore new chemical spaces.

The growing body of literature on chiral compounds underscores their importance in modern drug discovery. Compounds like (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid exemplify how stereochemistry can influence biological activity and highlight the need for sophisticated synthetic strategies to access enantiomerically pure materials. As research continues to evolve, it is likely that this class of molecules will continue to play a central role in the development of new therapies.

Looking ahead, the future prospects for (3S)-3-{(benzyloxy)carbonylamino}-2,2-dimethylpentanoic acid are bright. With ongoing advancements in synthetic chemistry and computational biology, researchers are well-positioned to unlock its full potential as a therapeutic agent or as a key intermediate in drug development pipelines. The combination of its unique structural features and promising biological activities makes it an exciting molecule to follow in the years to come.